molecular formula C16H18ClNO2S B2446676 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide CAS No. 1992053-28-7

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide

Cat. No. B2446676
CAS RN: 1992053-28-7
M. Wt: 323.84
InChI Key: RMYQXYUAVFQNJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. It was first approved by the FDA in 1998 for the treatment of osteoarthritis and rheumatoid arthritis. Celecoxib is a selective COX-2 inhibitor, which means it targets the COX-2 enzyme responsible for inflammation while sparing the COX-1 enzyme responsible for protecting the stomach lining.

Mechanism of Action

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins involved in inflammation and pain. By inhibiting COX-2, celecoxib reduces inflammation and pain without affecting the COX-1 enzyme responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been shown to have a number of biochemical and physiological effects. It reduces inflammation and pain by inhibiting the production of prostaglandins. It also reduces fever by inhibiting the production of prostaglandins involved in the regulation of body temperature. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been shown to have a lower risk of gastrointestinal side effects compared to non-selective NSAIDs due to its selective COX-2 inhibition.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has a number of advantages for use in lab experiments. It is readily available and can be easily synthesized. Its selective COX-2 inhibition makes it a useful tool for studying the role of COX-2 in inflammation and pain. However, its use is limited by its potential side effects and toxicity. Careful consideration should be given to its use in lab experiments.

Future Directions

There are a number of future directions for research on celecoxib. It has been investigated for its potential use in the prevention and treatment of cancer. Further studies are needed to determine its efficacy and safety in cancer treatment. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been investigated for its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine its efficacy in treating Alzheimer's disease. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been shown to have potential in the treatment of other inflammatory conditions such as asthma and inflammatory bowel disease. Further studies are needed to determine its efficacy in these conditions.

Synthesis Methods

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide can be synthesized through a multi-step process starting from 2-bromo-4-chlorobenzoic acid. The first step involves the conversion of the acid to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-ethyl-6-methylphenylamine and sodium hydride to form the sulfonamide intermediate. The final step involves the introduction of a methyl group to the benzene ring using methyl iodide and potassium carbonate.

Scientific Research Applications

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been investigated for its potential use in the prevention and treatment of cancer. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis.

properties

IUPAC Name

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18ClNO2S/c1-4-13-7-5-6-11(2)16(13)18-21(19,20)14-8-9-15(17)12(3)10-14/h5-10,18H,4H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMYQXYUAVFQNJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18ClNO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.